![molecular formula C14H12O B106197 2-([1,1'-Biphenyl]-4-yl)acetaldehyde CAS No. 61502-90-7](/img/structure/B106197.png)
2-([1,1'-Biphenyl]-4-yl)acetaldehyde
Overview
Description
Scientific Research Applications
KW-2170 has been extensively studied for its antitumor activity. It exhibits significant antitumor activity against various cancer cell lines, including sarcoma, breast carcinoma, and fibrosarcoma. The compound has shown superior activity compared to adriamycin in several murine carcinoma models. KW-2170 also demonstrates low cross-resistance against multidrug-resistant tumors expressing high levels of P-glycoprotein. This makes it a promising candidate for treating adriamycin-refractory solid tumors .
Mechanism of Action
Target of Action
Like other aldehydes, it may interact with proteins and nucleic acids within cells, potentially altering their function .
Mode of Action
Aldehydes in general are known to form adducts with proteins and dna, which can alter their structure and function . This interaction can lead to changes in cellular processes, potentially leading to cytotoxic effects .
Biochemical Pathways
For instance, acetaldehyde is a key intermediate in the metabolism of alcohol, where it is converted to acetic acid by the enzyme aldehyde dehydrogenase . It’s also involved in the formation of acetals when it reacts with alcohols .
Pharmacokinetics
They are primarily metabolized in the liver by enzymes such as aldehyde dehydrogenase . The bioavailability of 2-([1,1’-Biphenyl]-4-yl)acetaldehyde would be influenced by these factors.
Result of Action
Studies on acetaldehyde, a similar compound, have shown that it can cause cytotoxicity, induce oxidative stress, and lead to dna damage . These effects could potentially lead to cell death or contribute to the development of diseases.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-([1,1’-Biphenyl]-4-yl)acetaldehyde. For instance, the presence of other chemicals, pH, temperature, and the presence of oxygen can affect its stability and reactivity . Furthermore, the compound’s action can also be influenced by the physiological environment within the body, such as the presence of enzymes and other metabolites.
Safety and Hazards
The safety and hazards associated with “2-([1,1’-Biphenyl]-4-yl)acetaldehyde” would be similar to those of other aldehydes. For instance, acetaldehyde is classified as extremely flammable, harmful if swallowed, and may cause serious eye irritation . It is also suspected of causing genetic defects and may cause cancer .
Future Directions
Future research on “2-([1,1’-Biphenyl]-4-yl)acetaldehyde” could potentially focus on its role in various biological processes, its potential health effects, and its applications in various industries. For instance, aldehydes have been found to trigger the growth of modern perfumery, revolutionize the agriculture and manufacturing industries, and serve as signaling molecules in cells . Furthermore, the ALDH2 STAR consortium is raising awareness regarding how genetics influence aldehyde toxicity and aldehyde metabolism .
Biochemical Analysis
Cellular Effects
The effects of 2-([1,1’-Biphenyl]-4-yl)acetaldehyde on various types of cells and cellular processes are diverse. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of 2-([1,1’-Biphenyl]-4-yl)acetaldehyde involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 2-([1,1’-Biphenyl]-4-yl)acetaldehyde change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of 2-([1,1’-Biphenyl]-4-yl)acetaldehyde vary with different dosages in animal models . These studies have observed threshold effects, as well as toxic or adverse effects at high doses.
Metabolic Pathways
2-([1,1’-Biphenyl]-4-yl)acetaldehyde is involved in several metabolic pathways. It interacts with various enzymes and cofactors, and can affect metabolic flux or metabolite levels .
Transport and Distribution
The transport and distribution of 2-([1,1’-Biphenyl]-4-yl)acetaldehyde within cells and tissues involve several transporters and binding proteins . The compound’s localization or accumulation can be affected by these interactions.
Subcellular Localization
The subcellular localization of 2-([1,1’-Biphenyl]-4-yl)acetaldehyde and its effects on activity or function are complex. This could include targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Preparation Methods
The synthesis of KW-2170 involves several steps:
Copper-catalyzed arylation: 3-methyl-6-nitroindazole is arylated with 2-bromo-6-methoxybenzoic acid to form an intermediate.
Reduction: The nitro group of the intermediate is reduced using hydrazine hydrate in the presence of palladium on carbon.
Intramolecular cyclization: The carboxylic acid undergoes cyclization in hot polyphosphoric acid to form the pyrazoloacridine system.
Sandmeyer reaction: The amino group is converted to a bromide.
Methyl ether cleavage: The bromide undergoes cleavage with hydrobromic acid in hot acetic acid to form a phenol.
Bromination: The phenol is brominated with elemental bromine at low temperature.
Formylation: A formyl group is introduced using dichloromethyl methyl ether and titanium tetrachloride.
Oxidative cleavage: The aldehyde undergoes oxidative cleavage under Baeyer-Villiger rearrangement conditions to form a diphenol compound.
Selective acetylation and methylation: One hydroxyl group is acetylated, and the remaining hydroxyl group is methylated.
Benzylic bromination: The side-chain methyl group is brominated with N-bromosuccinimide.
Displacement and hydrolysis: The benzylic bromide is displaced with ethanolamine, followed by hydrolysis to form an amine.
Further displacement: The aromatic bromide is displaced with hot 1,3-propanediamine.
Hydrogenolysis: The remaining bromide undergoes hydrogenolysis using palladium on carbon.
Final methyl ether cleavage: The final compound is obtained by methyl ether cleavage with hot hydrochloric acid.
Chemical Reactions Analysis
KW-2170 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinones.
Reduction: Reduction reactions can convert nitro groups to amino groups.
Substitution: The compound undergoes substitution reactions, such as the Sandmeyer reaction to convert amino groups to bromides.
Cyclization: Intramolecular cyclization reactions form the pyrazoloacridine system.
Cleavage: Methyl ether and phenolic acetates can be cleaved under specific conditions.
Comparison with Similar Compounds
KW-2170 is compared to other DNA intercalating agents, such as doxorubicin. While both compounds share a similar mechanism of action, KW-2170 is associated with less cardiac toxicity. Additionally, KW-2170 exhibits higher antitumor activity and a better therapeutic index in certain cancer models compared to adriamycin. Similar compounds include other pyrazoloacridone derivatives and topoisomerase II inhibitors .
Properties
IUPAC Name |
2-(4-phenylphenyl)acetaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O/c15-11-10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,11H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIDMZCMVYZLDLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)CC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30392980 | |
Record name | 4-biphenylacetaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30392980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61502-90-7 | |
Record name | 4-biphenylacetaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30392980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | biphenyl-4-ylacetaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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